Cas no 23269-92-3 (5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole-2-thiol)

• Product Name: 5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole-2-thiol
• CAS No: 23269-92-3
• MF: C₁₁H₁₂N₂O₄S
• MW: 268.288981437683
• MDL: MFCD01236999
• CID: 274249
• PubChem ID: 775110
• Update Time: 2025-04-19

5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2(3H)-thione,5-(3,4,5-trimethoxyphenyl)-
• 5-(3,4,5-TRIMETHOXY-PHENYL)-[1,3,4]OXADIAZOLE-2-THIOL
• 5-(3,4,5-trimethoxyphenyl)-3H-1,3,4-oxadiazole-2-thione
• 5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole-2-thiol
• 5-(3,4,5-trimethoxy-phenyl)-3H-[1,3,4]oxadiazole-2-thione
• T0515-0136
• SR-01000319567
• 5-(3',4',5'-Trimethoxyphenyl)-1,3,4-oxadiazole-2(3H)-thione (8)
• AA-504/34234008
• DTXSID50354500
• Oprea1_795534
• 1,3,4-Oxadiazole-2-thiol, 5-(3,4,5-trimethoxyphenyl)-
• BDBM152490
• LS-08045
• F2146-0020
• 23269-92-3
• Z55879336
• E85986
• 5-(3, 4, 5-trimethoxyphenyl)-3H-1, 3, 4-oxadiazole-2-thione
• Oprea1_526446
• 5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole-2-thione
• 5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole-2(3H)-thione
• 1,3,4-Oxadiazole-2(3H)-thione, 5-(3,4,5-trimethoxyphenyl)-
• AKOS000116356
• EN300-03174
• SR-01000319567-1
• MFCD01236999
• AK-245/37004005
• ALBB-024531

• MDL： MFCD01236999
• Inchi： 1S/C11H12N2O4S/c1-14-7-4-6(10-12-13-11(18)17-10)5-8(15-2)9(7)16-3/h4-5H,1-3H3,(H,13,18)
• InChI Key： IYUWDYZWKDQESI-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=C(C(=C(C=2)OC)OC)OC)O1

Computed Properties

• Exact Mass: 268.05200
• Monoisotopic Mass: 268.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.38
• Boiling Point: 358.5°Cat760mmHg
• Flash Point: 170.6°C
• Refractive Index: 1.601
• PSA: 105.41000
• LogP: 2.05110

5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole-2-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT